Cas no 2138114-80-2 (N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide)

• Product Name: N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
• CAS No: 2138114-80-2
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5985226
• PubChem ID: 165501265
• Update Time: 2025-05-28

N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138114-80-2
• N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
• EN300-1167185

• Inchi： 1S/C13H17N3O4S/c17-16(18)11-3-5-13(6-4-11)21(19,20)15(10-1-2-10)12-7-8-14-9-12/h3-6,10,12,14H,1-2,7-9H2
• InChI Key： HDXVUSLLOGSOLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C1CNCC1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide

Comprehensive Overview of N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 2138114-80-2)

N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide, identified by its CAS number 2138114-80-2, is a specialized sulfonamide derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. The presence of both cyclopropyl and pyrrolidin-3-yl moieties enhances its steric and electronic properties, making it a candidate for drug discovery programs targeting enzyme modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide due to its potential role in addressing antibiotic resistance—a critical global health challenge. The nitro group in its structure may contribute to redox-active properties, which could be leveraged in developing novel therapeutics. Additionally, its sulfonamide backbone aligns with trends in sustainable chemistry, as it can be synthesized via eco-friendly catalytic methods.

The compound’s CAS registry number 2138114-80-2 ensures precise identification in regulatory and commercial databases, facilitating its use in cross-disciplinary studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and stability. These methods are frequently searched by professionals seeking to validate synthetic pathways or optimize industrial-scale production.

From an industrial perspective, N-cyclopropyl-4-nitro-N-(pyrrolidin-3-yl)benzene-1-sulfonamide is often discussed in forums focusing on high-value chemical intermediates. Its compatibility with green chemistry principles—such as atom economy and reduced waste—resonates with manufacturers aiming to meet environmental standards. This aligns with the growing popularity of searches like "sustainable sulfonamide synthesis" and "nitro-aromatic applications in drug development."

In summary, CAS 2138114-80-2 represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and agrochemical precursor underscores its relevance in solving real-world problems. As research continues, this compound may unlock new opportunities in precision medicine and material science, further solidifying its place in the scientific lexicon.